Cas no 2060029-61-8 (6-(butane-1-sulfonyl)-6-azabicyclo3.1.0hexane)

• Product Name: 6-(butane-1-sulfonyl)-6-azabicyclo3.1.0hexane
• CAS No: 2060029-61-8
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• MDL: MFCD30487747
• CID: 5183230
• PubChem ID: 137702640
• Update Time: 2025-05-19

6-(butane-1-sulfonyl)-6-azabicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 6-Butylsulfonyl-6-azabicyclo[3.1.0]hexane
• 6-(butane-1-sulfonyl)-6-azabicyclo3.1.0hexane

• MDL： MFCD30487747
• Inchi： 1S/C9H17NO2S/c1-2-3-7-13(11,12)10-8-5-4-6-9(8)10/h8-9H,2-7H2,1H3
• InChI Key： XRROKTGNNIVNSM-UHFFFAOYSA-N
• SMILES： C12C(N1S(CCCC)(=O)=O)CCC2

Additional information on 6-(butane-1-sulfonyl)-6-azabicyclo3.1.0hexane

6-(Butane-1-Sulfonyl)-6-Azabicyclo[3.1.0]Hexane: A Comprehensive Overview

The compound with CAS No. 2060029-61-8, commonly referred to as 6-(butane-1-sulfonyl)-6-azabicyclo[3.1.0]hexane, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and the presence of a sulfonyl group, which contributes to its distinctive chemical properties and potential applications in drug design and development.

Bicyclic compounds like 6-(butane-1-sulfonyl)-6-azabicyclo[3.1.0]hexane are of particular interest due to their rigid frameworks, which often impart stability and bioactivity to the molecule. The azabicyclo[3.1.0]hexane core is a well-known structural motif in medicinal chemistry, frequently employed in the synthesis of bioactive compounds with potential therapeutic applications.

Recent studies have highlighted the importance of sulfonyl-containing compounds in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding. The butane-1-sulfonyl group attached to the azabicyclic framework in this compound is believed to enhance its pharmacokinetic properties, such as solubility and bioavailability, making it a promising candidate for further exploration in drug discovery.

From a synthetic perspective, the construction of 6-(butane-1-sulfonyl)-6-azabicyclo[3.1.0]hexane involves a series of intricate chemical transformations, including ring-forming reactions and functional group manipulations. Researchers have employed various strategies, such as ring-closing metathesis and sulfonation reactions, to efficiently synthesize this compound while maintaining its stereochemical integrity.

The structural elucidation of this compound has been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided critical insights into the spatial arrangement of atoms within the molecule, enabling a deeper understanding of its physical and chemical properties.

In terms of biological activity, 6-(butane-1-sulfonyl)-6-azabicyclo[3.1.0]hexane has shown potential as a lead compound in several therapeutic areas, including anti-inflammatory and anti-cancer drug development. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Moreover, recent advancements in computational chemistry have allowed researchers to model the interactions between 6-(butane-1-sulfonyl)-6-azabicyclo[3.1.0]hexane and various biological targets at an atomic level. These studies have provided valuable insights into the molecular mechanisms underlying its bioactivity and have guided further optimization efforts.

The environmental impact of CAS No. 2060029-61-8 has also been a subject of interest, with researchers investigating its degradation pathways under different environmental conditions. Understanding its persistence and bioaccumulation potential is crucial for assessing its ecological safety and ensuring sustainable practices in its production and use.

In conclusion, 6-(butane-1-sulfonyl)-6-azabicyclo[3.1.0]hexane represents a fascinating example of how structural complexity can be harnessed to design molecules with tailored biological properties. As research continues to uncover its full potential, this compound stands at the forefront of innovative developments in organic chemistry and pharmacology.